Cas no 173052-98-7 (1,2,4-Thiadiazole, 5-chloro-3-(1-pyrrolidinyl)-)

• Product Name: 1,2,4-Thiadiazole, 5-chloro-3-(1-pyrrolidinyl)-
• CAS No: 173052-98-7
• MF: C₆H₈ClN₃S
• MW: 189.665818214417
• CID: 1356706
• PubChem ID: 65268679
• Update Time: 2025-04-20

1,2,4-Thiadiazole, 5-chloro-3-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole, 5-chloro-3-(1-pyrrolidinyl)-
• AKOS014603358
• 5-Chloro-3-(pyrrolidin-1-yl)-1,2,4-thiadiazole
• 173052-98-7
• SYRPFNQBHWCRAQ-UHFFFAOYSA-N
• SCHEMBL3770598
• 5-Chloro-3-pyrrolidin-1-yl-1,2,4-thiadiazole

• Inchi： 1S/C6H8ClN3S/c7-5-8-6(9-11-5)10-3-1-2-4-10/h1-4H2
• InChI Key： SYRPFNQBHWCRAQ-UHFFFAOYSA-N
• SMILES： ClC1=NC(=NS1)N1CCCC1

Computed Properties

• Exact Mass: 189.01294
• Monoisotopic Mass: 189.0127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 29.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines